Cas no 521281-98-1 (Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-)

• Product Name: Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-
• CAS No: 521281-98-1
• MF: C₂₀H₁₄ClFN₄S
• MW: 396.9
• CID: 5519450
• PubChem ID: 2358991
• Update Time: 2026-03-10

Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-
• WAY-604439
• Z54130331
• HY-49074
• G66190
• 4-(5-{[(2-chloro-6-fluorophenyl)methyl]sulfanyl}-4-phenyl-1,2,4-triazol-3-yl)pyridine
• DA-68685
• 4-(5-((2-Chloro-6-fluorobenzyl)thio)-4-phenyl-4H-1,2,4-triazol-3-yl)pyridine
• AKOS001017615
• 521281-98-1
• CS-0652025

• Inchi： 1S/C20H14ClFN4S/c21-17-7-4-8-18(22)16(17)13-27-20-25-24-19(14-9-11-23-12-10-14)26(20)15-5-2-1-3-6-15/h1-12H,13H2
• InChI Key： DOEXDLBKXKSGQU-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2N(C3=CC=CC=C3)C(SCC3=C(F)C=CC=C3Cl)=NN=2)=C1

Computed Properties

• Exact Mass: 396.0611735g/mol
• Monoisotopic Mass: 396.0611735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68.9Ų

Additional information on Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]-

Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl]

The compound Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl], with CAS No. 521281-98-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and material science. Recent studies have highlighted its unique properties and the mechanisms by which it interacts with biological systems.

The molecular structure of this compound is characterized by a pyridine ring substituted at the 4-position with a triazole moiety. The triazole group itself is further substituted with a thioether linkage connected to a 2-chloro-6-fluorophenyl methyl group and a phenyl group. This intricate arrangement of functional groups contributes to the compound's stability and reactivity. Researchers have found that the presence of halogens (chlorine and fluorine) on the aromatic ring enhances its electronic properties, making it a promising candidate for various chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and cyclization. The synthesis typically begins with the preparation of intermediate compounds that are subsequently subjected to conditions that facilitate the formation of the triazole ring. The use of transition metal catalysts has been particularly effective in optimizing these reactions, ensuring high yields and purity.

In terms of applications, this compound has shown potential in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition studies has been explored in recent research. For instance, studies have demonstrated that this compound can bind to specific metalloenzymes with high affinity, suggesting its utility in designing drugs targeting diseases such as cancer and neurodegenerative disorders.

Moreover, the compound's stability under physiological conditions makes it an attractive candidate for drug delivery systems. Researchers have investigated its ability to encapsulate bioactive molecules within nanocarriers, enhancing their bioavailability and reducing side effects. Preliminary results indicate that this compound can serve as a versatile platform for drug delivery applications.

The pharmacokinetic properties of Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4-phenyl-4H-1,2,4-triazol-3-yl], have also been studied extensively. In vitro experiments reveal that it exhibits moderate solubility in aqueous solutions and demonstrates favorable permeability across biological membranes. These characteristics are critical for its potential use as an active pharmaceutical ingredient (API) or as a component in drug delivery systems.

Another area of interest is the compound's role in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent studies have explored its ability to act as an electron transport layer in organic photovoltaic devices, showing promising results in terms of device efficiency and stability.

In conclusion, Pyridine, 4-[5-[[(2-chloro-6-fluorophenyl)methyl]thio]-4H-triazol], CAS No. 521281981 is a versatile compound with diverse applications across multiple disciplines. Its complex structure endows it with unique chemical and biological properties that continue to be explored by researchers worldwide. As advancements in synthetic methods and characterization techniques unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.